Cas no 99338-16-6 (1,3-Nonanedione,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-1-phenyl-)

• Product Name: 1,3-Nonanedione,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-1-phenyl-
• CAS No: 99338-16-6
• MF: C₁₅H₇F₁₃O₂
• MW: 466.194130182266
• CID: 802389
• PubChem ID: 2782585
• Update Time: 2025-04-19

1,3-Nonanedione,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Nonanedione,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-1-phenyl-
• 1-PHENYL-2H,2H-PERFLUORONONANE-1,3-DIONE
• 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-1-phenylnonane-1,3-dione
• AKOS016016152
• JPSBONQIRUMUCY-UHFFFAOYSA-N
• DTXSID50382161
• NS00110541
• 99338-16-6
• 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-1-phenyl-nonane-1,3-dione
• A846007
• SCHEMBL7587858

• Inchi： 1S/C15H7F13O2/c16-10(17,9(30)6-8(29)7-4-2-1-3-5-7)11(18,19)12(20,21)13(22,23)14(24,25)15(26,27)28/h1-5H,6H2
• InChI Key： JPSBONQIRUMUCY-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(CC(C1C=CC=CC=1)=O)=O)(F)F)(F)F)F

Computed Properties

• Exact Mass: 466.024
• Monoisotopic Mass: 466.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.529
• Melting Point: 32-35
• Boiling Point: 152-153/14mm
• Flash Point: 113.5°C
• Refractive Index: 1.38

1,3-Nonanedione,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-1-phenyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：